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Compound of Interest

Compound Name: Blepharotriol

Cat. No.: B12403893 Get Quote

A Note on Nomenclature: Initial searches for the compound "Blepharotriol" did not yield any

results in the current scientific literature. It is plausible that this name is a trivial nomenclature, a

novel unpublished compound, or a potential misspelling of "Blepharismin," the well-

characterized pigment from the ciliate Blepharisma. This guide will focus on the established

chemical knowledge of Blepharismin.

Introduction
Blepharisma, a genus of pink-to-reddish colored unicellular ciliates, is a source of fascinating

natural products. The characteristic color of these organisms is due to a family of pigments

known as blepharismins.[1][2] These pigments are localized in granular organelles just beneath

the plasma membrane and play a crucial role in the organism's photosensitivity and chemical

defense mechanisms.[1][3] This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, and biological functions of the major

blepharismin, targeting researchers, scientists, and professionals in drug development.

Chemical Structure and Properties
The primary and most studied blepharismin is a complex polycyclic aromatic compound. Its

structure was elucidated through a combination of mass spectrometry, FT-IR, and advanced

NMR techniques.[4][5]
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IUPAC Name: 5,7,11,13,17,19,23,25-octahydroxy-15-(4-hydroxyphenyl)-6,24-di(propan-2-

yl)octacyclo[14.11.1.1²,¹⁰.0³,⁸.0⁴,²⁶.0²⁰,²⁸.0²²,²⁷.0¹⁴,²⁹]nonacosa-

1,3,5,7,10(29),11,13,16,18,20(28),22,24,26-tridecaene-9,21-dione[6]

Molecular Formula: C₄₁H₃₀O₁₁[2][4][6]

Molecular Weight: 698.68 g/mol [2][6]

The core of the blepharismin structure is a naphthodianthrone skeleton, similar to other

photosensitive pigments like hypericin. A unique feature of blepharismin is the presence of a p-

hydroxybenzylidene bridge, which distinguishes it from related compounds.[4][5]

Table 1: Physicochemical Properties of Blepharismin

Property Value Source

Molecular Formula C₄₁H₃₀O₁₁ [2][4][6]

Molecular Weight 698.68 g/mol [2][6]

Appearance Red powder when dried [4]

Solubility
Soluble in organic solvents like

methanol and acetone
[4]

CAS Number 129898-49-3 [2]

Experimental Protocols
Isolation and Purification of Blepharismin:

The isolation of blepharismin is a multi-step process that begins with the cultivation of

Blepharisma japonicum in the dark to induce higher pigment production.[4]

Cell Culture:Blepharisma japonicum is cultured in a suitable medium in dark conditions.

Extraction: The pigment is extracted from the cell culture using acetone. The extract is then

dried.[4]
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Redissolution and Purification: The dried extract is redissolved in methanol.[4]

Chromatography: The methanolic solution is then subjected to purification using a Nucleosil

C18 reversed-phase column on a High-Performance Liquid Chromatography (HPLC)

system. The mobile phase consists of a mixture of methanol, ethyl acetate, and water with a

small percentage of trifluoroacetic acid. This process resolves the extract into at least five

different pigment fractions.[4]

Structural Elucidation:

The determination of the complex structure of blepharismin involved several advanced

analytical techniques:

Mass Spectrometry: High-resolution Fast Atom Bombardment (FAB) mass spectrometry was

used to determine the exact molecular weight and elemental composition.[4]

NMR Spectroscopy: One- and two-dimensional Nuclear Magnetic Resonance (NMR)

spectroscopy, including HMBC (Heteronuclear Multiple Bond Correlation), was critical in

establishing the connectivity of the atoms within the molecule.[4]

FT-IR Spectroscopy: Fourier-transform infrared spectroscopy provided information about the

functional groups present in the molecule.[5]

Biological Activity and Signaling
Blepharismins serve two primary biological functions for the Blepharisma organism:

photosensing and chemical defense.

Photosensitivity: Blepharismins act as the primary photoreceptor molecules, enabling the

organism to detect and move away from high-intensity light, a behavior known as negative

phototaxis.[2][7] The pigment-protein complexes are thought to transduce light energy into a

cellular signal that mediates this photophobic response.[7]

Chemical Defense:Blepharisma can discharge its pigment granules in response to predators.

[3] The released blepharismins are toxic to a range of other protists.[3][8] Studies have

shown that blepharismins can form ion-permeable channels in the lipid bilayer of cell
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membranes, suggesting a cytotoxic mechanism involving the disruption of ion homeostasis

in predator organisms.[9]

Diagram 1: Logical Relationship of Blepharismin's Dual Function
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Caption: Dual roles of Blepharismin in Blepharisma.

Conclusion
Blepharismin is a structurally unique and biologically significant natural product from the ciliate

Blepharisma. Its dual role in photosensing and chemical defense makes it a compelling subject

for further research. The elucidation of its complex structure and the understanding of its mode

of action open avenues for potential applications in areas such as the development of novel

photosensitizers or antimicrobial agents. The detailed methodologies for its isolation and

characterization provided herein serve as a valuable resource for researchers aiming to explore

this fascinating molecule further.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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